Cas no 1804766-50-4 (4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine
• CAS No: 1804766-50-4
• MF: C₈H₅BrF₅NO₂
• MW: 322.026818990707
• CID: 4832333
• Update Time: 2025-10-31

4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5BrF5NO2/c9-1-3-4(17-8(12,13)14)2-15-5(6(3)16)7(10)11/h2,7,16H,1H2
• InChI Key： UKRCPNYYNSKQEO-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C(F)F)C=1O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine

Introduction to 4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1804766-50-4)

4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine, identified by its CAS number 1804766-50-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is a heterocyclic aromatic compound featuring a nitrogen atom within its ring structure. The presence of multiple functional groups, including a bromomethyl substituent, a difluoromethyl group, a hydroxy moiety, and a trifluoromethoxy group, makes it a versatile intermediate in the synthesis of various bioactive molecules.

The bromomethyl group at the 4-position of the pyridine ring introduces reactivity that allows for further functionalization through nucleophilic substitution reactions. This feature is particularly valuable in drug discovery pipelines, where such intermediates serve as building blocks for constructing more complex molecules. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug candidates. Additionally, the hydroxy and trifluoromethoxy groups contribute to the overall pharmacophore by influencing electronic properties and solubility characteristics.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit properties relevant to various therapeutic areas, including oncology, immunology, and central nervous system (CNS) disorders. The structural motifs present in 4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine make it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in signal transduction pathways and are frequently implicated in disease processes. By incorporating the bromomethyl, difluoromethyl, and trifluoromethoxy groups into a pyridine core, researchers can fine-tune interactions with target kinases, potentially leading to higher selectivity and efficacy. For instance, modifications at the 2-position with a difluoromethyl group have been shown to improve binding affinity by enhancing hydrophobic interactions with the enzyme's active site.

Furthermore, the presence of a hydroxy group provides an opportunity for further derivatization through etherification or esterification reactions. These modifications can alter physicochemical properties such as lipophilicity and polar surface area, which are critical factors in drug absorption, distribution, metabolism, and excretion (ADME). Recent computational studies have highlighted the importance of balancing these functional groups to achieve optimal pharmacokinetic profiles.

Another area where this compound shows promise is in the synthesis of antiviral agents. The unique combination of electron-withdrawing and electron-donating groups within its structure can influence interactions with viral proteases or polymerases. For example, the electron-deficient nature of the difluoromethyl group can mimic carbonyl moieties found in natural substrates, facilitating covalent inhibition. Additionally, the bromomethyl group can be used to link this scaffold to other pharmacophores that target viral replication cycles.

The pharmaceutical industry has increasingly leveraged fluorinated compounds due to their ability to modulate drug properties favorably. The introduction of fluorine atoms at specific positions enhances metabolic stability by resisting degradation by cytochrome P450 enzymes. Moreover, fluorine atoms can improve binding interactions by increasing lipophilicity or altering electronic distributions at binding sites. In 4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine, both a single difluoromethyl group and a trifluoromethoxy group are present, providing multiple opportunities for fine-tuning drug-like properties.

In academic research circles, this compound has been utilized as a key intermediate in synthesizing novel scaffolds with anti-inflammatory and anti-proliferative activities. For instance, researchers have explored its use in generating derivatives that interact with cyclooxygenase (COX) enzymes or Janus kinases (JAKs), which are implicated in inflammatory responses. The ability to introduce diverse functional groups while maintaining core structural integrity makes it an invaluable tool for medicinal chemists.

Recent advances in synthetic methodologies have further enhanced the accessibility of such complex molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions allow for efficient installation of functional groups at desired positions within the pyridine ring. This flexibility has enabled rapid exploration of chemical space and accelerated hit-to-lead optimization processes.

The potential applications of 4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine extend beyond traditional pharmaceuticals into agrochemicals and specialty chemicals. Its structural features make it suitable for designing compounds that interact with biological targets in plants or pests while maintaining environmental safety profiles.

In conclusion,4-(Bromomethyl)-2-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1804766-50-4) represents a promising chemical entity with diverse applications across multiple industries. Its unique combination of functional groups provides ample opportunities for further derivatization and exploration of biological activities relevant to human health and industrial challenges alike.